![molecular formula C5H10O2 B101813 2-Methoxy-3-buten-1-OL CAS No. 18231-00-0](/img/structure/B101813.png)
2-Methoxy-3-buten-1-OL
Overview
Description
“2-Methoxy-3-buten-1-OL” is a chemical compound with the molecular formula C5H10O . It is also known as 3-Methoxy-1-butene .
Synthesis Analysis
The synthesis of similar compounds has been studied. For instance, the decomposition of 3-methyl-2-butenol and 3-methyl-3-butenol at two different temperatures (300 and 550 K) has been investigated using ab initio molecular orbital theory . Another study discussed the synthesis of 3-Buten-1-ol .Molecular Structure Analysis
The molecular structure of “2-Methoxy-3-buten-1-OL” consists of 5 carbon atoms, 10 hydrogen atoms, and 1 oxygen atom . The average mass is 86.132 Da and the monoisotopic mass is 86.073166 Da .Chemical Reactions Analysis
The reactivity of unsaturated alcohols, such as 3-methyl-2-butenol, has been studied in the context of their decomposition reactions . The study found that the Gibbs free energy differences between the transition and ground state structures increase from compound 1 to compound 3 .Scientific Research Applications
Chemical Reactivity and Stereochemistry
A study by Kahn and Hehre (1987) on the conformational energy profiles and electrophilic reactivities of chiral allylic alcohols, including 2-methoxy-3-buten-1-ol, found that the equilibrium conformation of these compounds is primarily influenced by minimization of oxygen lone pair-π bond repulsion, rather than intramolecular hydrogen bonding. This insight aids in understanding the stereochemistry in electrophilic addition reactions involving compounds like 2-methoxy-3-buten-1-ol (Kahn & Hehre, 1987).
Asymmetric Cyclopropanation
Østergaard, Jensen, and Tanner (2001) explored the use of 2-methoxy-3-buten-1-ol derivatives in the copper-catalyzed asymmetric cyclopropanation of trisubstituted alkenes. This study highlights the potential of using 2-methoxy-3-buten-1-ol in synthesizing important organic compounds with specific stereochemical configurations (Østergaard, Jensen, & Tanner, 2001).
Solvolysis Reactions
The work of Jia et al. (2002) on the solvolysis reactions of 2-methoxy-2-phenyl-3-butene in water/acetonitrile mixtures provides insights into the reactivity of similar compounds under acid-catalyzed conditions. This research is valuable for understanding the chemical behavior of 2-methoxy-3-buten-1-ol in various solvent systems (Jia, Ottosson, Zeng, & Thibblin, 2002).
Epoxidation Processes
Wróblewska, Ławro, and Milchert (2008) studied the epoxidation of 2-buten-1-ol over titanium silicalite TS-1 catalyst, highlighting the importance of process parameters. While this study focuses on a closely related compound, it provides valuable context for potential applications of 2-methoxy-3-buten-1-ol in chemical synthesis (Wróblewska, Ławro, & Milchert, 2008).
Decomposition Reactions
Hasanzadeh et al. (2015) investigated the decomposition of compounds like 3-buten-1-ol, providing insights into the thermodynamics and kinetics relevant to 2-methoxy-3-buten-1-ol. Their findings on the correlations between hardness, electrostatic interactions, and thermodynamic parameters offer a deeper understanding of the decomposition behaviors of similar compounds (Hasanzadeh, Nori-Shargh, Kayı, & Rezaei Javid, 2015).
Safety and Hazards
The safety data sheet for a similar compound, trans-4-Methoxy-3-buten-2-one, indicates that it is a combustible liquid. It advises keeping away from heat, sparks, open flames, and hot surfaces . Another safety data sheet for 3-Buten-1-ol suggests that it is flammable, can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-methoxybut-3-en-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O2/c1-3-5(4-6)7-2/h3,5-6H,1,4H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWSWWBPJNKCKBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CO)C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50370604 | |
Record name | 2-METHOXY-3-BUTEN-1-OL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50370604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-3-buten-1-OL | |
CAS RN |
18231-00-0 | |
Record name | 2-METHOXY-3-BUTEN-1-OL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50370604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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